2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid

• IUPAC Name: 2-[methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C10H13N3O3/c1-6(10(15)16)13(3)9(14)8-4-5-11-7(2)12-8/h4-6H,1-3H3,(H,15,16)
• InChI Key: XEEJJWZMPGTOGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C(=O)N(C)C(C)C(=O)O
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol

Description

2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid, also known as MPAA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MPAA is a derivative of pyrimidine and has a molecular formula of C9H12N2O3.

Scientific Research Applications

2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid has been the subject of scientific research due to its potential applications in various fields. Some of the research areas where 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid has been studied include cancer treatment, anti-inflammatory agents, and neuroprotection.

Mechanism of Action

The mechanism of action of 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid is not fully understood. However, it has been suggested that 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid may act by inhibiting the activity of enzymes involved in the synthesis of prostaglandins, which are known to play a role in inflammation and cancer. 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid may also act by inhibiting the activity of enzymes involved in the production of reactive oxygen species, which are known to play a role in neurodegenerative diseases.
Biochemical and Physiological Effects:
2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid has been shown to have anti-inflammatory effects in various animal models. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid has been shown to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to use in some experiments. 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid can also be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid. One area of research could be to further investigate the mechanism of action of 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid. Another area of research could be to investigate the potential use of 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, research could be done to develop new synthetic methods for 2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid that are more efficient and environmentally friendly.

Synthesis Methods

2-[Methyl-(2-methylpyrimidine-4-carbonyl)amino]propanoic acid can be synthesized through a multi-step process that involves the reaction of 2-methylpyrimidine-4-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with methylamine. The final product is obtained through the reaction of the resulting methyl-(2-methylpyrimidine-4-carbonyl)amino)propanoate with hydrochloric acid.